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Compound of Interest

Compound Name: CRT0066854 hydrochloride

Cat. No.: B2629404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CRT0066854 hydrochloride is a potent and selective inhibitor of atypical Protein Kinase C

(aPKC) isoenzymes, particularly PKCι (Protein Kinase C iota) and PKCζ (Protein Kinase C

zeta).[1][2][3][4][5] It also demonstrates inhibitory activity against ROCK-II (Rho-associated

kinase II).[1][2][4][5][6] As an ATP-competitive inhibitor, CRT0066854 displaces a critical Asn-

Phe-Asp motif within the adenosine-binding pocket of its target kinases.[1][2] This inhibition can

restore normal cellular processes that are otherwise dysregulated in various diseases, notably

in cancer.

Functionally, CRT0066854 has been shown to restore polarized morphogenesis in dysplastic

spheroids, decrease cancer cell colony formation, and inhibit the phosphorylation of

downstream targets like LLGL2 (Lethal Giant Larvae 2).[3] These characteristics make it a

valuable tool for investigating signaling pathways involving aPKCs and for preclinical studies in

oncology and other fields where these kinases play a crucial role.

Quantitative Data Summary
The following table summarizes the key quantitative data for CRT0066854 hydrochloride
based on published literature.
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Parameter Target/Cell Line Value Reference

IC50 PKCι (full-length) 132 nM [1][2][3]

PKCζ (full-length) 639 nM [1][2][3]

ROCK-II 620 nM [1][2][4][5][6]

A549 lung carcinoma

cells

3.47 µM (decreased

viability)
[6]

GI50 Huh-7 cells
3.1 µM (growth

inhibition)
[5]

Effective

Concentration
H-Ras spheroids

0.2-1.2 µM (restores

polarized

morphogenesis)

[1][2]

HeLa cells

1 µM (decreases

colony formation by

65%)

[6]

Signaling Pathway
The diagram below illustrates the signaling pathway primarily affected by CRT0066854
hydrochloride. It targets the atypical PKC isoenzymes (PKCι/ζ), which are key regulators of

cell polarity, proliferation, and survival.
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Upstream Signals

Inhibitor Target

Downstream Effects

Growth Factors, etc.

aPKC (PKCι/ζ)

Activation

Par6/Par3/aPKC Complex

Forms Complex

Increased Proliferation

Promotes

LLGL2 Phosphorylation

Inhibition

Loss of Cell Polarity

Maintains

CRT0066854 hydrochloride

Inhibition
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1. Cell Seeding
Seed cells at the desired density and allow to attach overnight.

2. Preparation of Working Solution
Thaw a stock solution aliquot and dilute to the final concentration in pre-warmed cell culture medium.

3. Cell Treatment
Replace the existing medium with the medium containing CRT0066854 hydrochloride. Include a vehicle control (e.g., 0.1% DMSO).

4. Incubation
Incubate cells for the desired duration (e.g., 24, 48, or 72 hours).

5. Downstream Analysis
Harvest cells for analysis (e.g., viability assay, Western blot, immunofluorescence).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. axonmedchem.com [axonmedchem.com]

4. abmole.com [abmole.com]

5. medchemexpress.com [medchemexpress.com]

6. caymanchem.com [caymanchem.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b2629404?utm_src=pdf-body-img
https://www.benchchem.com/product/b2629404?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/crt0066854-hydrochloride.html
https://www.medchemexpress.com/crt0066854.html
https://www.axonmedchem.com/2656-crt0066854
https://www.abmole.com/literature/crt0066854-coa.html
https://www.medchemexpress.com/crt0066854.html?locale=ja-JP
https://www.caymanchem.com/product/28463/crt0066854
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2629404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for CRT0066854
Hydrochloride in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2629404#how-to-use-crt0066854-hydrochloride-in-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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